Oxaline

• Molecular Formula: C24H25N5O4
• Molecular Weight: 447.5 g/mol
• InChI: InChI=1S/C24H25N5O4/c1-6-22(2,3)23-12-19(32-4)21(31)28-18(11-15-13-25-14-26-15)20(30)27-24(23,28)29(33-5)17-10-8-7-9-16(17)23/h6-14H,1H2,2-5H3,(H,25,26)(H,27,30)/b18-11+/t23-,24-/m1/s1
• InChIKey: SOHAVULMGIITDH-SSDCDQDPSA-N

Oxaline: A Fungal Alkaloid with Cytotoxic and Antiproliferative Activity

Oxaline is an indole alkaloid with a heterotetracyclic skeleton, isolated from the fungus Penicillium oxalicum. It exhibits cytotoxic activity and has been characterized as an antineoplastic agent [1]. Mechanistically, oxaline inhibits tubulin polymerization, which results in cell cycle arrest specifically at the M phase, preventing cell proliferation [2].

Cell cycle arrest study fit (M-phase)

Tubulin polymerization assay context

Penicillium-derived alkaloid probe

• [1] European Bioinformatics Institute. (2014). CHEBI:70400 - Oxaline. ChEBI. Retrieved from https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:70400 View Source
• [2] Koizumi, Y., Arai, M., Tomoda, H., & Omura, S. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47-55. https://doi.org/10.1016/j.bbamcr.2004.04.013 View Source

Why Oxaline Cannot Be Simply Substituted with Other Roquefortine Alkaloids

Oxaline is part of the roquefortine alkaloid family, sharing a biosynthetic pathway with compounds like meleagrin and neoxaline, all of which possess a unique dihydroindole spiroamide framework [1]. However, these analogs are not interchangeable. Oxaline's distinct bioactivity profile is defined by its unique O-methylation pattern, which results from tandem late-stage methyltransferase reactions in its biosynthetic pathway [2]. Furthermore, oxaline exhibits a specific binding mechanism, selectively targeting the colchicine-binding site on tubulin, a feature that may not be shared by all its structural relatives [3]. These structural and mechanistic differences underscore why a direct substitution with a generic class analog is not scientifically valid.

O-methylation pattern may alter bioactivity

Late-stage methylation differences in roquefortine analogs can shift tubulin interaction profiles and cellular response.

Colchicine-site binding specificity may not transfer

Structural relatives lacking this binding site preference may produce divergent cell cycle arrest and antiproliferative endpoints.

Class-level substitution risks misinterpretation

Roquefortine-family compounds share a spiroamide scaffold but exhibit distinct target engagement and potency contexts.

• [1] He, X., Jin, Y., Kong, F., Yang, L., Zhu, M., & Wang, Y. (2023). Discovery, Antitumor Activity, and Fermentation Optimization of Roquefortines from Penicillium sp. OUCMDZ-1435. Molecules, 28(7), 3180. https://doi.org/10.3390/molecules28073180 View Source
• [2] Newmister, S. A., Romminger, S., Schmidt, J. J., Williams, R. M., & Smith, J. L. (2018). Unveiling sequential late-stage methyltransferase reactions in the meleagrin/oxaline biosynthetic pathway. Organic & Biomolecular Chemistry, 16(35), 6450-6459. https://doi.org/10.1039/C8OB01565A View Source
• [3] Koizumi, Y., Arai, M., Tomoda, H., & Omura, S. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47-55. https://doi.org/10.1016/j.bbamcr.2004.04.013 View Source

Quantitative Evidence Guide: Oxaline vs. Comparator Compounds

Oxaline vs. Meleagrin: Cytotoxicity in HepG2 Liver Cancer Cells

In a direct comparison against the human liver cancer cell line HepG2, oxaline (2) exhibited cytotoxic activity with an IC50 value of 4.27 μM. Its close analog, meleagrin (1), was found to be significantly more potent in the same assay, with an IC50 of 1.82 μM [1].

Cytotoxicity in HepG2 cells

Head-to-head

Meleagrin IC50 1.82 μM · Oxaline IC50 4.27 μM

Reported cell-model response context; meleagrin shows lower IC50 in this MTT assay.

HepG2 liver cancer cell line; direct comparison data.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	4.27 μM
Comparator Or Baseline	Meleagrin (1.82 μM)
Quantified Difference	Meleagrin is 2.35-fold more potent
Conditions	HepG2 human liver cancer cells; MTT assay

Why This Matters

This quantitative difference in potency against HepG2 cells allows researchers to select the appropriate compound based on the desired therapeutic window or for use in specific combination studies.

• [1] He, X., Jin, Y., Kong, F., Yang, L., Zhu, M., & Wang, Y. (2023). Discovery, Antitumor Activity, and Fermentation Optimization of Roquefortines from Penicillium sp. OUCMDZ-1435. Molecules, 28(7), 3180. https://doi.org/10.3390/molecules28073180 View Source

Oxaline vs. Neoxaline: Antiproliferative Activity in Jurkat Leukemia Cells

Oxaline and neoxaline both inhibit cell proliferation and induce G2/M arrest in Jurkat cells, but cross-study data suggests oxaline is the more potent agent. Oxaline has a reported IC50 of approximately 13.5 μM for antiproliferative activity in Jurkat cells [1], whereas neoxaline has a reported IC50 of ~43.7 μM in the same cell line .

Antiproliferative in Jurkat cells

Context-dependent

Oxaline ~13.5 μM · Neoxaline ~43.7 μM

Supports antiproliferative endpoint review; cross-study comparison suggests oxaline lower IC50.

Jurkat T-cell leukemia, 48h; cross-study values require validation.

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	~13.5 μM
Comparator Or Baseline	Neoxaline (~43.7 μM)
Quantified Difference	Oxaline is approximately 3.2-fold more potent
Conditions	Jurkat human T-cell leukemia cells; 48h incubation

Why This Matters

For studies focused on T-cell leukemia models, oxaline's lower IC50 makes it a more potent and potentially more relevant tool compound than neoxaline.

• [1] Koizumi, Y., Arai, M., Tomoda, H., & Omura, S. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47-55. https://doi.org/10.1016/j.bbamcr.2004.04.013 View Source

Oxaline Binding Site Specificity: Colchicine vs. Vinblastine

In a binding competition assay, oxaline inhibited the binding of [3H]colchicine to purified tubulin but had no effect on the binding of [3H]vinblastine [1]. This result demonstrates that oxaline selectively targets the colchicine-binding site on tubulin, a mechanism distinct from that of Vinca alkaloid-like agents that bind to the vinblastine site.

Tubulin binding site specificity

Class-level

Inhibits [3H]colchicine binding; no effect on [3H]vinblastine

Supports colchicine-site binding mechanism context.

Competition assay with purified tubulin; mechanism-based interpretation.

Evidence Dimension	Tubulin binding site specificity
Target Compound Data	Inhibits [3H]colchicine binding; no effect on [3H]vinblastine binding
Comparator Or Baseline	Colchicine (positive control) vs. Vinblastine (negative control)
Quantified Difference	Qualitative difference in binding site
Conditions	In vitro competition binding assay with purified tubulin

Why This Matters

This specific binding profile is crucial for predicting potential drug-drug interactions and for understanding the mechanism-based effects and potential side effects of oxaline.

• [1] Koizumi, Y., Arai, M., Tomoda, H., & Omura, S. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47-55. https://doi.org/10.1016/j.bbamcr.2004.04.013 View Source

Oxaline vs. Meleagrin: Differential Effects on Metastasis

Both oxaline and meleagrin were found to inhibit the proliferation and metastasis of HepG2 cells. However, meleagrin demonstrated a stronger inhibitory effect on cell migration in wound-healing assays compared to oxaline [1].

Cell migration inhibition

Context-dependent

Meleagrin stronger inhibition vs oxaline moderate effect

Reported wound-healing assay response; meleagrin showed greater migration reduction.

HepG2 scratch assay; qualitative difference supporting endpoint review.

Evidence Dimension	Inhibition of cell migration
Target Compound Data	Moderate inhibition
Comparator Or Baseline	Meleagrin (stronger inhibition)
Quantified Difference	Qualitative difference
Conditions	HepG2 cells; wound healing assay

Why This Matters

This qualitative difference in anti-metastatic activity suggests that meleagrin may be the preferred analog for studies focused on cancer metastasis, while oxaline's profile might be more suitable for other applications.

• [1] He, X., Jin, Y., Kong, F., Yang, L., Zhu, M., & Wang, Y. (2023). Discovery, Antitumor Activity, and Fermentation Optimization of Roquefortines from Penicillium sp. OUCMDZ-1435. Molecules, 28(7), 3180. https://doi.org/10.3390/molecules28073180 View Source

Optimal Research and Industrial Applications of Oxaline

Lead Compound for Tubulin-Targeting Anticancer Agents

Given its confirmed inhibition of tubulin polymerization and specific binding to the colchicine site, oxaline serves as a validated scaffold for the development of novel microtubule-destabilizing agents. Medicinal chemistry efforts can utilize oxaline to explore structure-activity relationships at the colchicine-binding domain [1].

Chemical Probe for Cell Cycle Studies

Oxaline's ability to arrest cells in the M phase without affecting the G2 checkpoint makes it a valuable and specific chemical probe for dissecting the mechanisms of cell cycle regulation. It is particularly useful in combination with checkpoint inhibitors to study the dynamics of mitotic progression [1].

Comparative Pharmacology Studies in Roquefortine Alkaloids

The distinct differences in potency and biological activity between oxaline and its structural analogs (e.g., meleagrin and neoxaline) make it an essential compound for comparative pharmacology studies. Researchers can leverage oxaline to investigate how specific structural modifications, such as O-methylation patterns, impact anticancer bioactivity [2].

Application

Selection Property

Validation Focus

Tubulin polymerization studies

Colchicine-site binding specificity

Tubulin competition binding assay

Cell cycle regulation probe

M-phase arrest without G2 interference

Mitotic progression endpoint review

Roquefortine SAR studies

O-methylation pattern influence

Comparator cytotoxicity endpoint context

• [1] Koizumi, Y., Arai, M., Tomoda, H., & Omura, S. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47-55. https://doi.org/10.1016/j.bbamcr.2004.04.013 View Source
• [2] He, X., Jin, Y., Kong, F., Yang, L., Zhu, M., & Wang, Y. (2023). Discovery, Antitumor Activity, and Fermentation Optimization of Roquefortines from Penicillium sp. OUCMDZ-1435. Molecules, 28(7), 3180. https://doi.org/10.3390/molecules28073180 View Source